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Compound of Interest

Compound Name: N-Acetyl mesalazine-13C6

Cat. No.: B15584184

For researchers, scientists, and drug development professionals, the proper handling and
disposal of chemical compounds are paramount to ensuring laboratory safety and
environmental protection. This guide provides detailed, step-by-step procedures for the safe
disposal of N-Acetyl mesalazine-13C6, a stable isotope-labeled compound used in research.

Immediate Safety and Handling Precautions

N-Acetyl mesalazine, the parent compound of N-Acetyl mesalazine-13C®6, is classified as
hazardous. It is harmful if swallowed and causes serious eye irritation.[1] Always handle this
compound in a well-ventilated area and wear appropriate personal protective equipment (PPE),
including safety goggles with side-shields, protective gloves, and a lab coat.[1] An accessible
safety shower and eye wash station are essential when working with this chemical.[1]

In Case of Exposure:

o Eye Contact: Immediately flush eyes with large amounts of water, separating eyelids to
ensure thorough rinsing. Remove contact lenses if present and easy to do. Seek prompt
medical attention.[1]

o Skin Contact: Rinse the affected skin area thoroughly with plenty of water. Remove
contaminated clothing and shoes. If irritation occurs, seek medical advice.[1]

¢ Ingestion: Rinse mouth with water. Do not induce vomiting. Call a physician or poison control
center for the most current information.[1][2]
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 Inhalation: Move the individual to fresh air. If breathing is difficult, seek medical attention.[3]

Step-by-Step Disposal Protocol

The primary directive for the disposal of N-Acetyl mesalazine-13C6 is to adhere to local, state,
and federal regulations.[1]

o Waste Identification and Collection:

o Collect waste N-Acetyl mesalazine-13C6 and any contaminated materials (e.g., weighing
paper, gloves, wipes) in a designated, clearly labeled, and sealed waste container.

o Avoid mixing with other chemical waste streams to prevent unforeseen reactions.
e Consult Institutional Guidelines:

o Refer to your institution's Environmental Health and Safety (EHS) office for specific
protocols on chemical waste disposal.

o Provide the EHS office with the Safety Data Sheet (SDS) for N-Acetyl mesalazine.
o Packaging for Disposal:

o Ensure the waste container is in good condition and properly sealed to prevent leaks or
spills.

o Label the container clearly with "Hazardous Waste" and the chemical name: "N-Acetyl
mesalazine-13C6".

» Arrange for Professional Disposal:

o Dispose of the contents and container through an approved waste disposal plant or a
licensed hazardous waste management company.|[3]

o Do not dispose of this chemical down the drain or in regular trash.

Chemical and Physical Properties
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The following table summarizes key quantitative data for the parent compound, N-Acetyl
mesalazine. The isotopic labeling with 13C6 is not expected to significantly alter these

properties.
Property Value
Molecular Formula CoHoNO4
Molecular Weight 195.17 g/mol
Melting Point 228-230 °C
Boiling Point 480.2 £ 40.0 °C at 760 mmHg

(Data sourced from MedChemExpress Safety Data Sheet)[1]

Experimental Protocols Cited

This guide is based on standard safety and disposal information found in Safety Data Sheets
for N-Acetyl mesalazine. No experimental research protocols were cited in the creation of this
disposal guide.

Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of N-
Acetyl mesalazine-13C6.
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Start: N-Acetyl mesalazine-13C6 Waste GenD

Is appropriate Personal
Protective Equipment (PPE) being worn?

Wear safety goggles,
gloves, and lab coat.

Collect waste in a designated,
labeled, and sealed container.

Consult institutional EHS
guidelines and local regulations.

Arrange for disposal through
a licensed hazardous waste contractor.

@afe and Compliant Di@

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Essential Guide to the Safe Disposal of N-Acetyl
mesalazine-13C6]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15584184+#n-acetyl-mesalazine-13c6-proper-
disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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